Cas no 623-49-4 (2-ethoxy-2-oxoacetonitrile)

• Product Name: 2-ethoxy-2-oxoacetonitrile
• CAS No: 623-49-4
• MF: C₄H₅NO₂
• MW: 99.0880010128021
• MDL: MFCD00001836
• CID: 39130
• PubChem ID: 24894440
• Update Time: 2025-10-18

2-ethoxy-2-oxoacetonitrile Chemical and Physical Properties

Names and Identifiers

• Ethyl cyanoformate
• [(Cyanocarbonyl)oxy]ethane
• C2H5OC(O)CN
• carbocyanidicacidethylester
• Carbonocyanidic acid, ethyl ester
• Formic acid, cyano-, ethyl ester
• 4-Isopropylphenylacetonitrile
• Ethyl Carbonocyanidate
• Cyanoformic Acid Ethyl Ester
• Formicacid, cyano-, ethyl ester (6CI,7CI,8CI)
• Cyanocarbonyloxyethane
• Ethoxycarbonyl cyanide
• NSC 65347
• Cyanoformicacid ethyl ester
• Ethylcyanoformate
• 2-ethoxy-2-oxoacetonitrile

• MDL： MFCD00001836
• Inchi： 1S/C4H5NO2/c1-2-7-4(6)3-5/h2H2,1H3
• InChI Key： MSMGXWFHBSCQFB-UHFFFAOYSA-N
• SMILES： O(C(C#N)=O)CC
• BRN： 635955

Computed Properties

• Exact Mass: 99.03200
• Monoisotopic Mass: 99.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.003 g/mL at 25 °C(lit.)
• Boiling Point: 116°C
• Flash Point: Fahrenheit: 75.2 ° f
  Celsius: 24 ° c
  
• Refractive Index: n20/D 1.381(lit.)
• Solubility: Miscible with chloroform and methanol.
• PSA: 50.09000
• LogP: 0.07308
• Sensitiveness: Moisture Sensitive
• FEMA: 2693
• Solubility: Soluble in water.

2-ethoxy-2-oxoacetonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H301,H311,H314,H331
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3275 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 10-23/24/25-34
• Safety Instruction： S26-S36/37/39-S45-S24/25-S16
• FLUKA BRAND F CODES：10-19-21
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R10; R23/24/25
• Packing Group：II
• Safety Term：6.1
• Packing Group：II
• Hazard Level：6.1
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters